Cas no 100642-80-6 (Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI))

Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI) structure
100642-80-6 structure
Product Name:Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI)
CAS No:100642-80-6
MF:C14H21N3O3S
MW:311.399842023849
CID:6627723
Update Time:2024-01-17

Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanamide, L-phenylalanyl-4-(methylsulfinyl)-L-2-amino- (9CI)
    • Inchi: 1S/C14H21N3O3S/c1-21(20)8-7-11(15)13(18)17-14(19)12(16)9-10-5-3-2-4-6-10/h2-6,11-12H,7-9,15-16H2,1H3,(H,17,18,19)/t11?,12-,21?/m0/s1
    • InChI Key: AHTOVHNERAJECM-ZLWSSSSYSA-N
    • SMILES: C(NC(=O)[C@H](CC1=CC=CC=C1)N)(=O)C(N)CCS(C)=O

Experimental Properties

  • Density: 1.286±0.06 g/cm3(Predicted)
  • Boiling Point: 694.5±55.0 °C(Predicted)
  • pka: 13.57±0.46(Predicted)
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